3-(4-Chlorophenyl)-5-[(5-nitrothiazol-2-yl)mercapto]-1,2,4-triazole

• IUPAC Name: 2-[[5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-5-nitro-1,3-thiazole
• InChI: InChI=1S/C11H6ClN5O2S2/c12-7-3-1-6(2-4-7)9-14-10(16-15-9)21-11-13-5-8(20-11)17(18)19/h1-5H,(H,14,15,16)
• InChI Key: LSJRWZHBRMRDEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NN2)SC3=NC=C(S3)[N+](=O)[O-])Cl
• Molecular Formula: C11H6ClN5O2S2
• Molecular Weight: 339.8 g/mol

Description

3-(4-Chlorophenyl)-5-[(5-nitrothiazol-2-yl)mercapto]-1,2,4-triazole, commonly known as CNM-TZ, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a member of the triazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

CNM-TZ has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. CNM-TZ has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for preventing the growth and spread of cancer.
Another potential application of CNM-TZ is in the field of antimicrobial research. CNM-TZ has been shown to have potent antimicrobial activity against a wide range of bacteria and fungi. It has also been shown to have synergistic effects when combined with other antimicrobial agents, which could lead to the development of more effective treatments for infectious diseases.

Mechanism of Action

The mechanism of action of CNM-TZ is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are important for cell growth and survival. CNM-TZ has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is important for DNA replication and repair. It has also been shown to inhibit the activity of various kinases, which are important for cell signaling and growth.
Biochemical and Physiological Effects:
CNM-TZ has been shown to have various biochemical and physiological effects. It has been shown to induce oxidative stress in cells, which is a process that can lead to cell death. It has also been shown to modulate the expression of various genes that are important for cell growth and survival. In addition, CNM-TZ has been shown to have anti-inflammatory effects, which could be useful for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNM-TZ is its potent biological activity. It has been shown to have activity against a wide range of cancer cells and microorganisms, which makes it a promising candidate for the development of new drugs. However, one of the limitations of CNM-TZ is its potential toxicity. It has been shown to have cytotoxic effects on normal cells, which could limit its use in clinical settings.

Future Directions

There are several future directions for the study of CNM-TZ. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. This could lead to the development of more targeted therapies for cancer and other diseases. Another direction is to investigate the potential use of CNM-TZ in combination with other drugs or therapies. This could lead to the development of more effective treatments for cancer and infectious diseases. Finally, further studies are needed to evaluate the safety and toxicity of CNM-TZ in animal models and humans, which is important for its potential clinical use.

Synthesis Methods

The synthesis of CNM-TZ involves the reaction of 4-chlorophenyl hydrazine with 5-nitrothiazole-2-thiol in the presence of a base. The resulting product is then treated with acetic anhydride to yield CNM-TZ. This synthesis method has been optimized to produce high yields of CNM-TZ with high purity.